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Compound of Interest

Compound Name: BH3I-1

Cat. No.: B1238402

Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of BH3I-1, a Bcl-2 family protein inhibitor. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Physical and Chemical Properties
BH3I-1 is a synthetic, cell-permeable compound.[1] It is essential to be aware of its physical

and chemical characteristics to handle it safely.

Property Value

Molecular Formula C15H14BrNO3S2[1][2]

Molecular Weight 400.3 g/mol [1]

Appearance Light yellow to yellow powder[3]

Solubility Soluble in DMSO (>10 mg/mL)[3][4]

Storage Sealed in a dry place at 2-8°C[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
BH3I-1 is classified as harmful if swallowed, in contact with skin, or if inhaled. Adherence to

proper PPE protocols is mandatory to minimize exposure risks.

Hazard Class GHS Codes

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Required Personal Protective Equipment:

Eye Protection: Safety goggles with side-shields are required to prevent eye contact.[5]

Hand Protection: Chemical-resistant gloves must be worn.

Respiratory Protection: A dust mask (type N95 or equivalent) should be used, especially

when handling the powder form, to prevent inhalation.

Body Protection: A lab coat or other protective clothing should be worn.

Safe Handling and Operational Plan
A systematic approach to handling BH3I-1 is critical for laboratory safety. Always have a safety

shower and eyewash station readily accessible.[5]

Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure all required PPE is correctly worn.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation risk.
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Prepare all necessary equipment, such as spatulas, weighing paper, and solvent (DMSO),

within the designated workspace.

Weighing and Reconstitution:

When weighing the powdered compound, avoid generating dust.

To reconstitute, add the appropriate volume of DMSO to the BH3I-1 powder to achieve the

desired stock solution concentration.

Ensure the container is securely capped and mix gently until the solid is fully dissolved.

Experimental Use:

When using the BH3I-1 solution, handle it with the same level of precaution as the solid

form.

Avoid direct contact with skin and eyes.

After use, decontaminate all surfaces and equipment that may have come into contact

with the compound.

Disposal Plan
Proper disposal of BH3I-1 and any contaminated materials is crucial to prevent environmental

contamination and potential harm to others.

Waste Collection: All waste materials, including unused BH3I-1, contaminated consumables

(e.g., pipette tips, gloves), and empty containers, must be collected in a designated and

clearly labeled hazardous waste container.

Disposal Procedure: Dispose of the collected waste through an approved hazardous waste

disposal plant.[5] Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of BH3I-1 down the drain or in regular trash.

Emergency Procedures
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.
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Caption: Workflow for the safe handling of BH3I-1 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling BH3I-1].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238402/docs#essential-safety-and-logistics-for-
handling-bh3i-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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